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An In-depth Technical Guide to the Physical and Chemical Properties of Barium Oxide

For Researchers, Scientists, and Drug Development Professionals

Introduction
Barium oxide (BaO), also known as baria, is an inorganic compound with significant

applications in various scientific and industrial fields. Its unique properties make it a material of

interest in the manufacturing of specialty glass, ceramics, and as a precursor for the synthesis

of other barium compounds. This guide provides a comprehensive overview of the physical and

chemical properties of Barium oxide, detailed experimental protocols for their determination,

and visualizations of its structural and reactive characteristics.

Physical Properties of Barium Oxide
Barium oxide is a white to pale yellowish, hygroscopic solid.[1][2] It is a non-flammable

compound that is stable under normal conditions.[3] The key physical properties of Barium
oxide are summarized in the table below.

Table 1: Physical Properties of Barium Oxide
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Property Value

Molar Mass 153.326 g/mol [1]

Appearance White to pale yellowish solid[1][2]

Density 5.72 g/cm³[1]

Melting Point 1,923 °C (2,196 K)[1]

Boiling Point ~2,000 °C (2,270 K)[1]

Solubility in Water 3.48 g/100 mL (20 °C)[1]

90.8 g/100 mL (100 °C)[1]

Refractive Index 1.98[4][5]

Magnetic Susceptibility (χ) -29.1·10⁻⁶ cm³/mol[1]

Band Gap 2.09 eV to 4.8 eV[6][7]

Crystal Structure
Barium oxide crystallizes in a cubic (rock salt) crystal structure.[1][8] The space group is Fm-

3m (No. 225).[1] In this structure, each barium ion (Ba²⁺) is octahedrally coordinated to six

oxide ions (O²⁻), and each oxide ion is similarly coordinated to six barium ions.

Caption: Ball-and-stick model of the rock salt crystal structure of Barium oxide.

Chemical Properties of Barium Oxide
Barium oxide exhibits basic properties and reacts exothermically with water and acids.

Reaction with Water
Barium oxide reacts with water to form barium hydroxide (Ba(OH)₂).[9] This reaction is

vigorous and releases a significant amount of heat.

BaO + H₂O → Ba(OH)₂

Reaction with Acids
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As a basic oxide, barium oxide reacts with acids to form the corresponding barium salt and

water. For example, with hydrochloric acid (HCl), it forms barium chloride (BaCl₂) and water.

BaO + 2HCl → BaCl₂ + H₂O

Chemical Reactions of Barium Oxide

Barium Oxide (BaO)

Barium Hydroxide (Ba(OH)₂)

+ H₂O

Barium Chloride (BaCl₂)

+ 2HCl

Water (H₂O) Hydrochloric Acid (HCl)

Water (H₂O)

Click to download full resolution via product page

Caption: Key chemical reactions of Barium oxide with water and acid.

Experimental Protocols
Synthesis of Barium Oxide via Thermal Decomposition
of Barium Carbonate
This protocol describes the synthesis of Barium oxide by heating barium carbonate.

Materials:

Barium carbonate (BaCO₃) powder

High-temperature furnace

Alumina crucible
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Procedure:

Place a known amount of barium carbonate powder into an alumina crucible.

Place the crucible in a high-temperature furnace.

Heat the furnace to a temperature between 1000 °C and 1400 °C.

Maintain this temperature for several hours to ensure complete decomposition of the barium

carbonate. The decomposition reaction is: BaCO₃(s) → BaO(s) + CO₂(g).

After the reaction is complete, cool the furnace down to room temperature.

The resulting white solid is Barium oxide. Store it in a desiccator to prevent reaction with

atmospheric moisture.
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Synthesis of BaO from BaCO₃

Start

Place BaCO₃ in Crucible

Heat in Furnace (1000-1400°C)

Hold at Temperature

Cool to Room Temperature

Collect BaO Powder

End
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Caption: Workflow for the synthesis of Barium oxide via thermal decomposition.

Determination of Crystal Structure by X-ray Diffraction
(XRD)
Objective: To determine the crystal structure and lattice parameters of a synthesized Barium
oxide sample.
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Apparatus:

Powder X-ray diffractometer with a Cu Kα radiation source (λ = 1.5406 Å)

Sample holder

Mortar and pestle

Procedure:

Grind the Barium oxide sample into a fine powder using a mortar and pestle to ensure

random orientation of the crystallites.

Mount the powdered sample onto the sample holder of the X-ray diffractometer.

Set the diffractometer to scan over a 2θ range of 20° to 80°.

Initiate the X-ray scan. The instrument will measure the intensity of the diffracted X-rays at

different angles.

After the scan is complete, analyze the resulting diffraction pattern.

Identify the peak positions (2θ values) and their corresponding intensities.

Compare the experimental diffraction pattern with standard diffraction patterns from a

database (e.g., JCPDS) to confirm the cubic (rock salt) structure of Barium oxide.

Use the Bragg's Law (nλ = 2dsinθ) and the positions of the diffraction peaks to calculate the

lattice parameter (a) of the cubic unit cell.

Measurement of Melting Point
Objective: To determine the melting point of Barium oxide. Due to its high melting point, a

specialized apparatus is required.

Apparatus:

High-temperature furnace capable of reaching over 2000 °C
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Optical pyrometer or a high-temperature thermocouple

Tungsten or other high-melting-point crucible

Procedure:

Place a small amount of Barium oxide powder in the high-melting-point crucible.

Place the crucible in the high-temperature furnace.

Slowly heat the furnace while monitoring the sample visually through a viewport and

measuring the temperature with an optical pyrometer.

The melting point is the temperature at which the solid Barium oxide powder transforms into

a liquid. Record this temperature.

To ensure accuracy, the measurement should be repeated multiple times.

Determination of Solubility in Water
Objective: To determine the solubility of Barium oxide in water at a specific temperature.

Apparatus:

Constant temperature water bath

Erlenmeyer flasks with stoppers

Magnetic stirrer and stir bars

Filtration apparatus (e.g., Buchner funnel and filter paper)

Burette and standardized acid solution (e.g., HCl) for titration

Phenolphthalein indicator

Procedure:
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Add an excess amount of Barium oxide powder to a known volume of deionized water in an

Erlenmeyer flask.

Place the flask in a constant temperature water bath set to the desired temperature (e.g., 20

°C).

Stir the mixture vigorously using a magnetic stirrer for a sufficient amount of time to ensure

that equilibrium is reached and a saturated solution is formed.

Once equilibrium is reached, stop stirring and allow the undissolved solid to settle.

Carefully filter a known volume of the supernatant (the clear saturated solution) to remove

any undissolved solid.

Titrate the filtered solution with a standardized solution of a strong acid (e.g., HCl) using

phenolphthalein as an indicator. The reaction is Ba(OH)₂ + 2HCl → BaCl₂ + 2H₂O.

From the volume of acid used in the titration, calculate the concentration of barium hydroxide

in the saturated solution.

Convert the concentration of barium hydroxide to the mass of Barium oxide dissolved per

100 mL of water to determine the solubility.

Conclusion
Barium oxide is a compound with well-defined physical and chemical properties that make it

suitable for a range of applications. This guide has provided a detailed overview of these

properties, along with experimental methodologies for their determination. The provided data

and protocols are intended to be a valuable resource for researchers, scientists, and

professionals in drug development and other related fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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